![molecular formula C26H23Cl2N3O3 B2362194 1-(4-Chlorophenyl)-4-{1-[3-(2-chlorophenoxy)-2-hydroxypropyl]benzimidazol-2-yl}pyrrolidin-2-one CAS No. 1018163-57-9](/img/structure/B2362194.png)
1-(4-Chlorophenyl)-4-{1-[3-(2-chlorophenoxy)-2-hydroxypropyl]benzimidazol-2-yl}pyrrolidin-2-one
Description
Molecular Structure Analysis
The crystal structure of a similar compound, 1-(4-(4-chlorophenoxy)-2-chlorophenyl)ethanone, has been studied . It has an orthorhombic crystal system with space group P 2 1 2 1 2 1 . The fractional atomic coordinates and isotropic or equivalent isotropic displacement parameters have been reported .Scientific Research Applications
Central Nervous System Activity
1-(4-Chlorophenyl)-4-{1-[3-(2-chlorophenoxy)-2-hydroxypropyl]benzimidazol-2-yl}pyrrolidin-2-one and related compounds have been studied for their central nervous system activity. These compounds exhibit sedative properties and central nervous system depressant action, showing potential for further investigation in this area (Letters in Applied NanoBioScience, 2022).
Antioxidant Activity
Research into similar benzimidazole derivatives has revealed significant antioxidant properties. Some compounds, like 1-(5-chloro-2-hydroxyphenyl)-4-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one, have shown antioxidant activity surpassing that of ascorbic acid, highlighting the potential of these compounds in oxidative stress-related applications (Molecules, 2019).
Vasorelaxant Properties
Compounds incorporating the benzimidazol-2-yl function have been investigated for their vasorelaxant effects. Studies suggest significant vasodilation properties, indicating potential therapeutic applications in cardiovascular diseases (European Journal of Medicinal Chemistry, 2013).
Photochromic Properties
Benzimidazol[1,2a]pyrrolidin-2-ones have been synthesized and studied for their photochromic properties. These compounds exhibit thermally stable colored photochromes, suggesting applications in materials science, particularly in the development of photoresponsive materials (Journal of Photochemistry and Photobiology A: Chemistry, 2006).
Antimicrobial Properties
Some benzimidazole derivatives have shown promising antimicrobial properties. This suggests potential use in developing new antimicrobial agents, particularly in the context of increasing antibiotic resistance (IOSR Journal of Applied Chemistry, 2014).
Properties
IUPAC Name |
4-[1-[3-(2-chlorophenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(4-chlorophenyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23Cl2N3O3/c27-18-9-11-19(12-10-18)30-14-17(13-25(30)33)26-29-22-6-2-3-7-23(22)31(26)15-20(32)16-34-24-8-4-1-5-21(24)28/h1-12,17,20,32H,13-16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RULIEVQNBUAMIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4N3CC(COC5=CC=CC=C5Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23Cl2N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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